Cas no 2680743-40-0 (2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid)

• Product Name: 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid
• CAS No: 2680743-40-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6265129
• PubChem ID: 165917134
• Update Time: 2025-05-22

2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680743-40-0
• EN300-28285096
• 2-methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid
• 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid

• Inchi： 1S/C15H19NO4/c1-5-9-20-15(19)16(10(2)3)13-8-6-7-12(11(13)4)14(17)18/h5-8,10H,1,9H2,2-4H3,(H,17,18)
• InChI Key： OGKAEPBOKAFVFM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC=C(C(=O)O)C=1C)C(C)C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid

Comprehensive Overview of 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid (CAS No. 2680743-40-0)

2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid (CAS No. 2680743-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their versatility in drug design and material science. The presence of both carbamate and allyl ether functional groups in its structure makes it a promising candidate for further exploration in targeted therapies and sustainable chemistry.

In recent years, the demand for customized synthetic intermediates like 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role as a prodrug or enzyme inhibitor, given its ability to undergo controlled degradation under specific physiological conditions. The compound's CAS No. 2680743-40-0 serves as a critical identifier in global chemical databases, ensuring traceability and compliance with regulatory standards.

One of the most frequently asked questions about 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid revolves around its synthetic pathways and scalability. Current literature suggests that its synthesis involves multi-step reactions, including amide coupling and allylation, with yields optimized through modern catalytic techniques. This aligns with the broader industry trend toward atom-efficient synthesis, a hot topic in sustainable chemistry forums and academic circles.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. With the rise of computational chemistry tools, researchers can now predict these properties more accurately, reducing the need for extensive lab trials. This is particularly relevant given the growing emphasis on AI-driven drug discovery, where CAS No. 2680743-40-0 is often cited as a case study for molecular modeling.

Another area of interest is the compound's potential biological activity. Preliminary studies indicate that its benzoic acid core may interact with specific enzyme targets, making it a candidate for further pharmacological evaluation. This has sparked discussions in biotech communities about its applicability in next-generation therapeutics, especially for conditions requiring targeted delivery mechanisms.

From an industrial perspective, 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid is also being explored for its role in advanced material synthesis. Its allyl group offers opportunities for polymer modification, a key focus area in smart materials research. This dual applicability—spanning both life sciences and material science—positions it as a compound of high interdisciplinary value.

In summary, 2-Methyl-3-{[(prop-2-en-1-yloxy)carbonyl](propan-2-yl)amino}benzoic acid (CAS No. 2680743-40-0) represents a compelling subject for ongoing research. Its structural complexity, combined with its potential applications in drug development and material innovation, ensures its relevance in contemporary scientific discourse. As the fields of green chemistry and personalized medicine continue to evolve, this compound is likely to remain at the forefront of cutting-edge investigations.